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Compound of Interest

Compound Name: 1-Benzyl-3-bromopyrrolidine

Cat. No.: B1283440

An In-depth Technical Guide to 1-Benzyl-3-
bromopyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Benzyl-3-bromopyrrolidine, a key intermediate in organic synthesis and
pharmaceutical development. This document summarizes its core characteristics and provides
essential data for laboratory applications.

Core Properties of 1-Benzyl-3-bromopyrrolidine

The fundamental molecular attributes of 1-Benzyl-3-bromopyrrolidine are crucial for its
application in experimental design and chemical synthesis. The table below provides a
summary of these key quantitative data points.
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Property Value Source
Molecular Formula C11H14BrN [1112][3]
Molecular Weight 240.14 g/mol [2][4]
Monoisotopic Mass 239.03096 Da [3]

InChl=1S/C11H14BrN/c12-11-
InChl 6-7-13(9-11)8-10-4-2-1-3-5- [1]13]
10/h1-5,11H,6-9H2

VOXJTPBOJBQGSL-
InChlKey [11[3]
UHFFFAOYSA-N

_ C1CN(CC1Br)CC2=CC=CC=C
Canonical SMILES ) [2][3]

CAS Number 38042-74-9 [1]12]

Experimental Protocols

Due to the proprietary and varied nature of synthetic and analytical methods, specific, detailed
experimental protocols for 1-Benzyl-3-bromopyrrolidine are not publicly available in
comprehensive, citable documents. However, a general understanding of its synthesis can be
inferred from related compounds. For instance, the synthesis of chiral (R)-1-benzyl-3-
bromopyrrolidine can be achieved from (S)-N-benzyl-3-hydroxypyrrolidine.[4] Similarly, the
related compound 1-Benzyl-3-pyrrolidinone is used as a starting reagent in the synthesis of
vinyl triflates and to prepare chiral, alkenyl sulfoximines.[5]

Logical Relationship in Synthesis

The following diagram illustrates a generalized synthetic pathway, highlighting the role of
precursor molecules in the synthesis of brominated pyrrolidine derivatives.
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Generalized Synthetic Pathway
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Caption: Simplified workflow for the synthesis of 1-Benzyl-3-bromopyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 1-Benzyl-3-bromopyrrolidine | CymitQuimica [cymitquimica.com]

e 2. buildingblock.bocsci.com [buildingblock.bocsci.com]

¢ 3. PubChemlLite - 1-benzyl-3-bromopyrrolidine (C11H14BrN) [pubchemlite.lcsb.uni.lu]
e 4. (R)-1-benzyl-3-bromopyrrolidine | lookchem [lookchem.com]

o 5. 1-FE-3-MIE4ZER 98% | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [molecular weight and formula of 1-Benzyl-3-
bromopyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283440#molecular-weight-and-formula-of-1-benzyl-
3-bromopyrrolidine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1283440?utm_src=pdf-body-img
https://www.benchchem.com/product/b1283440?utm_src=pdf-body
https://www.benchchem.com/product/b1283440?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA00CKRE/1-benzyl-3-bromopyrrolidine/
https://buildingblock.bocsci.com/product/1-benzyl-3-bromopyrrolidine-cas-38042-74-9-315554.html
https://pubchemlite.lcsb.uni.lu/e/compound/15191721
https://www.lookchem.com/ProductWholeProperty_LCPL5637631.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/185175
https://www.benchchem.com/product/b1283440#molecular-weight-and-formula-of-1-benzyl-3-bromopyrrolidine
https://www.benchchem.com/product/b1283440#molecular-weight-and-formula-of-1-benzyl-3-bromopyrrolidine
https://www.benchchem.com/product/b1283440#molecular-weight-and-formula-of-1-benzyl-3-bromopyrrolidine
https://www.benchchem.com/product/b1283440#molecular-weight-and-formula-of-1-benzyl-3-bromopyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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